3-Chloro-4-ethoxy-5-fluorophenol
Overview
Description
3-Chloro-4-ethoxy-5-fluorophenol is a chemical compound with the molecular formula C8H8ClFO2 and a molecular weight of 190.6 . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8ClFO2/c1-2-12-8-6(9)3-5(11)4-7(8)10/h3-4,11H,2H2,1H3 . This indicates the presence of chlorine, ethoxy, and fluorophenol functional groups in the molecule.Physical and Chemical Properties Analysis
This compound is a solid at room temperature .Scientific Research Applications
Pharmacological Applications
- Chlorogenic Acid (CGA) , a phenolic compound with structural similarities, has demonstrated a wide range of biological and pharmacological effects, including antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, and neuroprotective activities. It is suggested for further research to optimize its biological and pharmacological effects, hinting at its potential use as a natural safeguard food additive (Naveed et al., 2018).
Chemical Synthesis and Reactivity
- Anodic Fluorination of Phenols demonstrated that phenols could be fluorinated using specific electrolytes, leading to products that are easily reduced to p-fluorophenols. This research provides insight into the methods of introducing fluorine atoms into phenolic compounds, which could be relevant for the synthesis or modification of compounds like 3-Chloro-4-ethoxy-5-fluorophenol (Fukuhara et al., 2000).
Environmental and Metabolic Studies
- Metabonomic Assessment of Toxicity to the earthworm Eisenia veneta revealed that fluorophenols can induce significant biochemical changes, providing insights into the environmental impact and toxicity of halogenated phenolic compounds. Such studies are crucial for understanding the ecological safety and degradation pathways of chemicals including fluorophenols (Bundy et al., 2002).
Material Science and Engineering
- Solid-State Red Fluorophores using excited-state intramolecular proton transfer (ESIPT) fluorophore derivatives, including ethoxy-substituted compounds, show potential for developing highly efficient solid-state red-emitting materials. This research indicates the utility of such compounds in designing new materials for optical and electronic applications (Sakai et al., 2014).
Safety and Hazards
The safety data sheet for 3-Chloro-4-ethoxy-5-fluorophenol indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
3-chloro-4-ethoxy-5-fluorophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClFO2/c1-2-12-8-6(9)3-5(11)4-7(8)10/h3-4,11H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBGFBMVWWJYFAI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1Cl)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801302192 | |
Record name | 3-Chloro-4-ethoxy-5-fluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801302192 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1017778-82-3 | |
Record name | 3-Chloro-4-ethoxy-5-fluorophenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1017778-82-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-4-ethoxy-5-fluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801302192 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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